Cas no 2228175-58-2 (tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228175-58-2
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 6381590
• PubChem ID: 165733710
• Update Time: 2025-06-12

tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1889052
• 2228175-58-2
• tert-butyl N-[2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H21NO3S/c1-16(2,3)21-15(20)18(5)17(4,11-19)14-10-12-8-6-7-9-13(12)22-14/h6-11H,1-5H3
• InChI Key： YFJOVLPOKGVKLR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228175-58-2)

The compound tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228175-58-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiophene core and a tert-butyl carbamate moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate has surged, driven by advancements in medicinal chemistry and small-molecule therapeutics. The benzothiophene scaffold, in particular, is known for its pharmacological properties, including anti-inflammatory and anticancer activities. This compound’s N-methylcarbamate group further enhances its stability and bioavailability, making it a promising candidate for further development.

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In conclusion, tert-butyl N-2-(1-benzothiophen-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228175-58-2) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its structural features and functional groups offer numerous possibilities for customization, making it a valuable tool for scientists. As research continues, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.